Cas no 1306606-90-5 (6-Bromoquinoline-8-carbaldehyde)

• Product Name: 6-Bromoquinoline-8-carbaldehyde
• CAS No: 1306606-90-5
• MF: C₁₀H₆BrNO
• MW: 236.064741611481
• CID: 2101450
• Update Time: 2025-10-22

6-Bromoquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromoquinoline-8-carbaldehyde
• 8-Quinolinecarboxaldehyde, 6-bromo-
• FCH1327655
• AX8329191
• 6-Bromoquinoline-8-carbaldehyde

• Inchi： 1S/C10H6BrNO/c11-9-4-7-2-1-3-12-10(7)8(5-9)6-13/h1-6H
• InChI Key： XKOZNHYLDOTMKW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C2C(=CC=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Bromoquinoline-8-carbaldehyde

Comprehensive Overview of 6-Bromoquinoline-8-carbaldehyde (CAS No. 1306606-90-5): Properties, Applications, and Market Trends

6-Bromoquinoline-8-carbaldehyde (CAS No. 1306606-90-5) is a high-value heterocyclic aldehyde widely utilized in pharmaceutical and material science research. This compound belongs to the quinoline derivatives family, characterized by a bromine substituent at the 6-position and an aldehyde functional group at the 8-position. Its molecular formula is C₁₀H₆BrNO, with a molar mass of 236.07 g/mol. The unique electronic properties of the quinoline core, combined with the reactivity of the aldehyde group, make it a versatile building block for organic synthesis and drug discovery.

Recent studies highlight the growing demand for 6-Bromoquinoline-8-carbaldehyde in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are actively exploring its potential in cancer therapeutics, as quinoline-based compounds exhibit promising anti-proliferative activity. The compound’s crystallographic data and HPLC purity (typically ≥95%) are critical parameters for reproducibility in academic and industrial labs. With the rise of AI-driven drug design, this molecule has gained attention in virtual screening libraries due to its structural diversity.

From a commercial perspective, 6-Bromoquinoline-8-carbaldehyde is supplied by leading chemical manufacturers under stringent GMP standards. Its pricing varies based on batch size and custom synthesis requirements. Analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and FT-IR are employed for quality validation. Environmental considerations include its biodegradability profile, which aligns with the green chemistry movement—a trending topic in 2024.

In material science, this compound serves as a precursor for luminescent materials and organic semiconductors. Its photophysical properties are being investigated for OLED applications, responding to the global push for energy-efficient displays. FAQs from researchers often focus on its solubility (DMSO, ethanol) and storage conditions (2–8°C under inert atmosphere), which are crucial for experimental success.

The synthesis of 6-Bromoquinoline-8-carbaldehyde typically involves Vilsmeier-Haack formylation of 6-bromoquinoline, followed by oxidation. Patent literature reveals its inclusion in innovative drug formulations, with recent filings emphasizing combination therapies for metabolic disorders. Regulatory databases confirm its non-hazardous status under standard handling protocols, though PPE (gloves, goggles) is recommended during use.

Emerging trends in high-throughput screening (HTS) and combinatorial chemistry have amplified its relevance. A 2023 market report projected a 6.8% CAGR for quinoline intermediates, driven by R&D investments in Asia-Pacific regions. For researchers optimizing structure-activity relationships (SAR), this compound’s regioselectivity offers strategic advantages in scaffold hopping strategies.